3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine
Overview
Description
3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine is a chemical compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine typically involves the formation of the triazole ring followed by the introduction of the butan-2-amine moiety. One common method involves the reaction of 3-methyl-1-butan-2-one with hydrazine to form the corresponding hydrazone, which is then cyclized with an appropriate reagent to form the triazole ring. The reaction conditions often include the use of a solvent such as ethanol and a catalyst like acetic acid .
Industrial Production Methods
In an industrial setting, the synthesis of this compound can be scaled up using continuous flow methods. These methods are advantageous due to their efficiency, selectivity, and environmental friendliness. The continuous flow process allows for the efficient construction of the triazole ring under controlled conditions, minimizing waste and improving yield .
Chemical Reactions Analysis
Types of Reactions
3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the triazole ring to other functional groups.
Substitution: The compound can undergo nucleophilic substitution reactions, where the triazole ring is substituted with other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like alkyl halides for substitution reactions. The reaction conditions typically involve the use of solvents such as ethanol or methanol and may require heating or cooling to achieve the desired products .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole oxides, while substitution reactions can produce a variety of substituted triazoles with different functional groups .
Scientific Research Applications
3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new triazole-based compounds.
Mechanism of Action
The mechanism of action of 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
1,2,4-Triazole: A basic triazole compound with similar structural features.
3-methyl-1H-1,2,4-triazole: A closely related compound with a similar triazole ring structure.
1-(1H-1,2,4-triazol-1-yl)butan-2-amine: Another related compound with a similar butan-2-amine moiety.
Uniqueness
3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine is unique due to the presence of both the triazole ring and the butan-2-amine moiety. This combination imparts specific chemical and biological properties that are not found in other similar compounds. For example, the compound’s ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable target for research and development .
Properties
CAS No. |
1508743-32-5 |
|---|---|
Molecular Formula |
C7H14N4 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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